4-fluoro-N-[3-(3-methoxyphenyl)cyclobutyl]-N-methyl-3-(trifluoromethyl)benzamide

• IUPAC Name: 4-fluoro-N-[3-(3-methoxyphenyl)cyclobutyl]-N-methyl-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C20H19F4NO2/c1-25(15-8-14(9-15)12-4-3-5-16(10-12)27-2)19(26)13-6-7-18(21)17(11-13)20(22,23)24/h3-7,10-11,14-15H,8-9H2,1-2H3
• InChI Key: REROSVFHAHRWCN-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CC(C1)C2=CC(=CC=C2)OC)C(=O)C3=CC(=C(C=C3)F)C(F)(F)F
• Molecular Formula: C20H19F4NO2
• Molecular Weight: 381.4 g/mol

Description

4-fluoro-N-[3-(3-methoxyphenyl)cyclobutyl]-N-methyl-3-(trifluoromethyl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. This compound is known for its ability to interact with certain receptors in the body, which can have a variety of effects on physiological processes. In

Mechanism of Action

The mechanism of action of 4-fluoro-N-[3-(3-methoxyphenyl)cyclobutyl]-N-methyl-3-(trifluoromethyl)benzamide involves its interaction with certain receptors in the body. Specifically, this compound has been shown to interact with the sigma-1 receptor, which is involved in a variety of physiological processes including pain perception and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-fluoro-N-[3-(3-methoxyphenyl)cyclobutyl]-N-methyl-3-(trifluoromethyl)benzamide are still being studied. However, it has been shown to have analgesic and anti-inflammatory effects in certain animal models. Additionally, this compound has been shown to have anxiolytic effects, meaning it may have potential as a treatment for anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluoro-N-[3-(3-methoxyphenyl)cyclobutyl]-N-methyl-3-(trifluoromethyl)benzamide in lab experiments is its specificity for the sigma-1 receptor. This allows researchers to study the effects of this compound on specific physiological processes. However, a limitation of using this compound is that it is still being studied, and its full range of effects and potential side effects are not yet known.

Future Directions

There are many potential future directions for research on 4-fluoro-N-[3-(3-methoxyphenyl)cyclobutyl]-N-methyl-3-(trifluoromethyl)benzamide. One area of research is its potential as a treatment for anxiety disorders. Additionally, this compound may have potential as a treatment for other conditions such as depression and neuropathic pain. Further research is needed to fully understand the potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of 4-fluoro-N-[3-(3-methoxyphenyl)cyclobutyl]-N-methyl-3-(trifluoromethyl)benzamide involves several steps. The starting materials for the synthesis are cyclobutene, 3-methoxybenzaldehyde, and 4-fluorobenzonitrile. These materials are reacted together in the presence of a catalyst to produce the intermediate compound, which is then further reacted with N-methylpiperazine and trifluoromethyl iodide to yield the final product.

Scientific Research Applications

4-fluoro-N-[3-(3-methoxyphenyl)cyclobutyl]-N-methyl-3-(trifluoromethyl)benzamide has been studied for its potential therapeutic applications. One area of research is its potential as an analgesic, as it has been shown to interact with certain receptors in the body that are involved in pain perception. Additionally, this compound has been studied for its potential as an anti-inflammatory agent, as it has been shown to reduce inflammation in certain animal models.